Cas no 64379-45-9 (1,8-Naphthyridine-2-carbaldehyde)

• Product Name: 1,8-Naphthyridine-2-carbaldehyde
• CAS No: 64379-45-9
• MF: C₉H₆N₂O
• MW: 158.15674161911
• MDL: MFCD04971934
• CID: 502696
• PubChem ID: 2050090
• Update Time: 2025-05-27

1,8-Naphthyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridine-2-carbaldehyde
• 1,8-Naphthyridine-2-carboxaldehyde
• [1,8]Naphthyridine-2-carbaldehyde
• 1,8-Naphthyridin-2-aldehyd
• 1,8-naphthyridine-2-aldehyde
• 1,8-naphthyridine-2-carbaldeyde
• F1926-0010
• PubChem17894
• MLS000678446
• HMS2724O07
• [1.8]Naphthyridine-2-carbaldehyde
• SBB087293
• pyridino[2,3-b]pyridine-2-carbaldehyde
• SMR000323920
• AB0032911
• X6348
• BB 0260494
• [1,8]Naphthyridine-2-carbaldehyde, AldrichCPR
• 379N459
• TXEQVJDZTRPUKO-UHFFFAOYSA-N
• DTXSID00365984
• FS-5743
• SY157698
• 64379-45-9
• EN300-155644
• J-504061
• CHEMBL1338047
• D95017
• AB00579101-02
• Z1198165174
• AMY23719
• CS-0071498
• MFCD04971934
• SCHEMBL1914222
• AKOS000320596
• A8834

• MDL： MFCD04971934
• Inchi： 1S/C9H6N2O/c12-6-8-4-3-7-2-1-5-10-9(7)11-8/h1-6H
• InChI Key： TXEQVJDZTRPUKO-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C2C=CC=NC2=N1

Computed Properties

• Exact Mass: 158.04800
• Monoisotopic Mass: 158.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.8
• XLogP3: 1.2

Experimental Properties

• Density: 1.299
• Melting Point: 138 °C
• Boiling Point: 331.3 °C at 760 mmHg
• Flash Point: 158.5 °C
• Refractive Index: 1.7
• PSA: 42.85000
• LogP: 1.44230

1,8-Naphthyridine-2-carbaldehyde Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1,8-Naphthyridine-2-carbaldehyde

Comprehensive Guide to 1,8-Naphthyridine-2-carbaldehyde (CAS No. 64379-45-9): Properties, Applications, and Innovations

1,8-Naphthyridine-2-carbaldehyde (CAS No. 64379-45-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This heterocyclic aldehyde, featuring a naphthyridine core, serves as a versatile building block for synthesizing complex molecules. Its unique structure, combining a carbaldehyde functional group with a 1,8-naphthyridine scaffold, enables diverse reactivity, making it invaluable for drug discovery and advanced material design.

In recent years, the demand for 1,8-Naphthyridine derivatives has surged due to their potential in targeting kinase inhibitors and antimicrobial agents. Researchers are particularly interested in how modifications to the 2-carbaldehyde group can enhance bioactivity. A 2023 study highlighted its role in developing fluorescence probes for cellular imaging, aligning with the growing focus on precision medicine and diagnostic tools. This aligns with frequent search queries like "naphthyridine applications in medicine" and "CAS 64379-45-9 uses".

The synthesis of 1,8-Naphthyridine-2-carbaldehyde typically involves Vilsmeier-Haack formylation of the parent 1,8-naphthyridine, a process optimized for high yield and purity. Analytical techniques such as HPLC and NMR spectroscopy confirm its structural integrity, addressing common questions like "how to characterize naphthyridine compounds". Its solubility in polar solvents like DMSO and methanol further expands its utility in reactions.

Beyond pharmaceuticals, 64379-45-9 is explored in organic electronics due to its electron-accepting properties. Startups are leveraging its photostability to design OLED materials, tapping into the booming green technology sector. This connects to trending searches such as "naphthyridine in renewable energy" and "sustainable chemical synthesis".

Environmental considerations are also paramount. Recent innovations focus on catalytic methods to produce 1,8-Naphthyridine-2-carbaldehyde with reduced waste, responding to queries like "eco-friendly heterocycle synthesis". Regulatory-compliant handling ensures safety without compromising performance, a balance frequently discussed in industrial chemistry forums.

In conclusion, 1,8-Naphthyridine-2-carbaldehyde (CAS No. 64379-45-9) exemplifies the intersection of chemical innovation and multidisciplinary applications. Its adaptability to drug development, material science, and sustainable chemistry positions it as a compound of enduring relevance, answering both current and emerging scientific challenges.